Cas no 1804419-40-6 (Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1804419-40-6
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4877484
• Update Time: 2025-05-22

Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-17-10(16)6-4-15-7(3-14)8(9(11)12)5(6)2-13/h4,9H,3,14H2,1H3
• InChI Key： MPRIRNJCBQBCOI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(=O)OC)=CN=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: -0.1
• Topological Polar Surface Area: 89

Additional information on Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804419-40-6)

The compound Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804419-40-6) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, cyano, and difluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applicability in drug discovery and crop protection.

One of the key reasons for the growing attention toward Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound's pyridine core provides a robust scaffold for further functionalization. The presence of the cyano group enhances its reactivity, enabling it to participate in various coupling reactions, while the difluoromethyl moiety contributes to improved metabolic stability and bioavailability in potential drug candidates.

In recent years, the demand for fluorinated compounds has surged, driven by their unique physicochemical properties. The difluoromethyl group in Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate is particularly noteworthy, as fluorine incorporation often leads to enhanced lipophilicity and membrane permeability. These attributes are critical in the design of next-generation pharmaceuticals, especially in areas such as central nervous system (CNS) therapeutics and anticancer agents.

Another area of interest is the compound's potential application in agrochemical innovation. Pyridine derivatives are widely used in the development of pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The cyano and aminomethyl functionalities in this compound could be leveraged to create more selective and environmentally friendly agrochemicals, aligning with the global push toward sustainable agriculture.

From a synthetic chemistry perspective, Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate offers numerous opportunities for structure-activity relationship (SAR) studies. Researchers can modify its core structure to explore new chemical space, potentially leading to breakthroughs in small-molecule drug discovery. The compound's compatibility with modern catalytic reactions, such as cross-coupling and click chemistry, further enhances its utility in high-throughput screening and combinatorial chemistry.

As the scientific community continues to explore the applications of Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate, its commercial availability and scalability remain critical considerations. Suppliers and manufacturers are increasingly focusing on cost-effective synthesis routes to meet the growing demand from academic and industrial laboratories. Additionally, advancements in green chemistry are driving the development of more sustainable production methods for such specialized intermediates.

In conclusion, Methyl 2-(aminomethyl)-4-cyano-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1804419-40-6) represents a promising building block in both pharmaceutical and agrochemical research. Its multifaceted reactivity, combined with the rising interest in fluorinated heterocycles, positions it as a compound of significant scientific and commercial value. Future studies will likely uncover even broader applications, solidifying its role in the advancement of innovative chemical solutions.